Cas no 1240571-46-3 (3,5-Dibromo-1-pentyl-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-pentyl-1H-1,2,4-triazole
• CAS No: 1240571-46-3
• MF: C₇H₁₁Br₂N₃
• MW: 296.990339517593
• MDL: MFCD16811100
• CID: 4690316
• Update Time: 2023-08-15

3,5-Dibromo-1-pentyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-pentyl-1H-1,2,4-triazole
• CCCCCN1N=C(Br)N=C1Br

• MDL： MFCD16811100
• Inchi： 1S/C7H11Br2N3/c1-2-3-4-5-12-7(9)10-6(8)11-12/h2-5H2,1H3
• InChI Key： SIUUJYLTZUKHIN-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CCCCC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Topological Polar Surface Area: 30.7